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Compound of Interest

Compound Name: 1,2-Dibromo-1-iodotrifluoroethane

Cat. No.: B1349380

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical waste are paramount for ensuring laboratory safety and
environmental protection. This guide provides a detailed, step-by-step procedure for the safe
disposal of 1,2-Dibromo-1-iodotrifluoroethane, a halogenated hydrocarbon. Given the
absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are
based on general best practices for the disposal of halogenated organic compounds.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to handle 1,2-Dibromo-1-
iodotrifluoroethane with appropriate safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves, such as Viton® or Barrier®.

Body Protection: A lab coat, apron, or coveralls should be worn to prevent skin contact.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood. If vapors or aerosols are likely to be generated, a respirator is required.

In Case of Exposure:
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o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
and launder contaminated clothing before reuse.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Step-by-Step Disposal Plan

The disposal of 1,2-Dibromo-1-iodotrifluoroethane must be handled as hazardous waste.
Halogenated organic compounds require specific disposal routes due to their potential to form
harmful byproducts if not treated correctly.

e Segregation: Do not mix 1,2-Dibromo-1-iodotrifluoroethane waste with non-halogenated
organic solvents or other waste streams.[1][2] Halogenated wastes are typically incinerated
under specific conditions to prevent the release of toxic gases.[1]

» Waste Container:
o Use a dedicated, leak-proof, and chemically compatible container for collecting waste.[3]

o The container should be clearly labeled with "Halogenated Organic Waste" and the full
chemical name: "1,2-Dibromo-1-iodotrifluoroethane".[1]

o Keep the container tightly closed when not in use.[3]
e Storage:

o Store the waste container in a designated, well-ventilated, and cool secondary
containment area.

o Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents.
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» Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[4]

o Provide them with accurate information about the waste composition.

Quantitative Data for Halogenated Hydrocarbons

The following table summarizes key quantitative data for a related halogenated hydrocarbon,
1,1,1-Trifluoro-2-iodoethane, which can be used as a reference for understanding the general
characteristics of such compounds. Note that specific values for 1,2-Dibromo-1-
iodotrifluoroethane may differ.

Value (for 1,1,1-Trifluoro-2-

Property iodoethane) Reference
Molecular Weight 209.94 g/mol 516171
Boiling Point 54.8°C [5]

Density 2.13 g/mL at 25°C [5]

Flash Point 53-55°C [5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1,2-Dibromo-1-
iodotrifluoroethane.
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Proper Disposal Workflow for 1,2-Dibromo-1-iodotrifluoroethane.

Disclaimer: This document provides general guidance. Always consult your institution's specific
safety and disposal protocols and the Safety Data Sheet (SDS) for any chemical you are
working with. If an SDS for a specific compound is not available, consult with your EHS office

for guidance on handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 1,2-Dibromo-
1-iodotrifluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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